Cas no 1421453-20-4 (3-chloro-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-methylbenzene-1-sulfonamide)

• Product Name: 3-chloro-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-methylbenzene-1-sulfonamide
• CAS No: 1421453-20-4
• MF: C₁₆H₁₆ClN₃O₃S
• MW: 365.834541320801
• CID: 5405871
• Update Time: 2025-10-05

3-chloro-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-[[5-(2-furanyl)-1-methyl-1H-pyrazol-3-yl]methyl]-2-methylbenzenesulfonamide
• 3-chloro-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-methylbenzene-1-sulfonamide

• Inchi： 1S/C16H16ClN3O3S/c1-11-13(17)5-3-7-16(11)24(21,22)18-10-12-9-14(20(2)19-12)15-6-4-8-23-15/h3-9,18H,10H2,1-2H3
• InChI Key： UQPDMFNQBGFIGT-UHFFFAOYSA-N
• SMILES： C1(S(NCC2C=C(C3=CC=CO3)N(C)N=2)(=O)=O)=CC=CC(Cl)=C1C

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 547.4±60.0 °C(Predicted)
• pka: 9.05±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-chloro-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-methylbenzene-1-sulfonamide

Introduction to 3-chloro-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-methylbenzene-1-sulfonamide (CAS No. 1421453-20-4)

3-chloro-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-methylbenzene-1-sulfonamide, identified by its CAS number 1421453-20-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a complex aromatic structure, incorporating multiple heterocyclic and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular framework of 3-chloro-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-methylbenzene-1-sulfonamide features a benzene ring substituted with a chloro group, a sulfonamide moiety, and an N-substituent that incorporates a fused pyrazole ring linked to a furan moiety. This intricate arrangement of functional groups not only makes the compound structurally intriguing but also suggests potential interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

In recent years, the development of novel sulfonamide derivatives has been a focal point in medicinal chemistry due to their broad spectrum of biological activities. Sulfonamides are known for their ability to act as inhibitors of enzymes and receptors, making them valuable in the treatment of various diseases. The presence of the pyrazole and furan rings in 3-chloro-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-methylbenzene-1-sulfonamide introduces additional potential for modulating biological pathways, particularly those involving inflammatory responses and metabolic processes.

Current research in the field of heterocyclic chemistry has highlighted the importance of fused ring systems in enhancing the pharmacological properties of small molecules. The combination of a pyrazole ring, which is known for its anti-inflammatory and antimicrobial properties, with a furan ring, which can contribute to bioavailability and metabolic stability, creates a unique profile for 3-chloro-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-methylbenzene-1-sulfonamide. This compound may exhibit dual functionality, targeting multiple pathways simultaneously, which is often a strategy employed in the design of next-generation therapeutics.

The sulfonamide group at the N-position is particularly noteworthy, as it is frequently found in drugs that require covalent binding or strong interactions with target proteins. The chloro substituent on the benzene ring further enhances the electrophilicity of the molecule, potentially allowing for reactions that could lead to novel derivatives with improved pharmacokinetic profiles. These features make 3-chloro-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-methylbenzene-1-sulfonamide an attractive scaffold for medicinal chemists seeking to develop new therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-chloro-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yll]methyl}-2-methylbenzene-l-sulfonamide (CAS No. 1421453 20 4). By leveraging machine learning algorithms and molecular docking simulations, researchers can predict potential binding affinities and interactions with biological targets with greater accuracy. This approach has accelerated the discovery process for new drug candidates and has allowed for the rapid optimization of molecular structures based on empirical data.

The synthesis of 3-chloro-N-{[5-(furan 2 yl) 1 methyl 1H pyrazol 3 yll]methyl} 2 methylbenzene 1 sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the pyrazole-furan moiety into the molecular structure presents synthetic challenges but also opportunities for innovation in synthetic methodologies. Recent publications have demonstrated novel approaches to constructing such complex heterocyclic systems, which could be applied to other derivatives of this compound.

In addition to its potential as a drug candidate, 3-chloro-N-{[5-(furan 2 yl) 1 methyl 1H pyrazol 3 yll]methyl} 2 methylbenzene-l sulfonamide may find applications in materials science and agrochemicals due to its structural complexity and functional diversity. The ability to modify specific parts of its molecular framework allows researchers to tailor its properties for various industrial applications, further highlighting its versatility as a chemical entity.

The investigation into the biological activity of 3-chloro-N-{[5-(furan -2 yl) -l methyl -l H -pyrazol -3 -yll)methy l} -2 -m ethylbenzene-l sulf on am ide (CAS No. 1421453204) is ongoing and has already yielded promising preliminary results. Studies have indicated that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory diseases, suggesting its therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease. Further preclinical studies are necessary to validate these findings and explore additional pharmacological targets.

The role of sulfonamides as scaffolds for drug development continues to evolve with each new discovery. The structural features of 3-chloro-N-{[5-(furan -2 yl) -l methyl -l H -pyrazol -3 -yll)methy l} -2 -m ethylbenzene-l sulf on am ide make it an excellent candidate for generating analogs with enhanced potency and selectivity. By systematically modifying its core structure, researchers can optimize its pharmacological profile while minimizing off-target effects.

The integration of experimental data with computational modeling has become indispensable in modern drug discovery pipelines. For compounds like 3-chloro-N-{[5-(furan -2 yl) -l methyl -l H -pyrazol -3 -yll)methy l} -2 -m ethylbenzene-l sulf on am ide, detailed molecular dynamics simulations can provide insights into how they interact with biological macromolecules at an atomic level. This information is crucial for designing experiments that will yield meaningful results regarding their efficacy and safety.

As our understanding of disease mechanisms grows more sophisticated, so too does our ability to design molecules that precisely target them. The multifaceted nature of 3-chloro-N-{[5-(furan 22 yl) l methyl l H pyrazol 33 yll)methy l}22 m ethylbenzene-l sulf on am ide positions it as a key player in this ongoing quest for novel therapeutics. Its unique combination of structural features offers a rich foundation upon which future generations of drugs can be built.